BAY-8002

• Molecular Formula: C20H14ClNO5S
• Molecular Weight: 415.8 g/mol
• InChI: InChI=1S/C20H14ClNO5S/c21-17-11-10-14(28(26,27)13-6-2-1-3-7-13)12-16(17)19(23)22-18-9-5-4-8-15(18)20(24)25/h1-12H,(H,22,23)(H,24,25)
• InChIKey: CLAUJSRBKSRTGQ-UHFFFAOYSA-N

BAY-8002: MCT1 Inhibitor Overview

BAY-8002 (CAS 724440-27-1) is a small-molecule inhibitor of monocarboxylate transporter 1 (MCT1; SLC16A1), identified through a high-throughput cell-based screen of approximately 3 million compounds [1]. It potently suppresses bidirectional lactate transport, a mechanism central to tumor cell energy homeostasis [1]. The compound is characterized as an orally bioavailable, ATP‑non‑competitive inhibitor with a distinct binding site relative to substrate translocation [1]. In MCT1-expressing DLD-1 cells, BAY-8002 inhibits lactate‑dependent intracellular acidification with an IC50 of 85 ± 6 nM and demonstrates high selectivity against the MCT4 isoform [1]. Structurally, it is 2-[[2-chloro-5-(phenylsulfonyl)benzoyl]amino]benzoic acid, and its cryo‑EM structure in complex with human MCT1/Basigin-2 has been solved in the outward‑open conformation [2].

1 MCT1/MCT2 dual inhibition studies in lactate transport

2 MCT4 selectivity research in solid tumor models

3 Oral chronic dosing models for sustained target engagement

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source
• [2] PDBe. Cryo-EM structure of the human MCT1/Basigin-2 complex in the presence of anti-cancer drug candidate BAY-8002 in the outward-open conformation. Protein Data Bank in Europe. Accessed 2026. View Source

BAY-8002 vs. Other MCT1 Inhibitors

Although several MCT1 inhibitors (e.g., AZD3965, AR‑C155858, 7ACC1) share the same nominal target, they exhibit divergent physicochemical and pharmacological profiles that directly impact experimental outcomes. BAY-8002 demonstrates exceptionally high plasma protein binding (>99%) and a unique selectivity fingerprint across MCT isoforms, which differentiates it from comparators like AZD3965 [1]. These properties shift the concentration–response relationship in serum‑containing assays and in vivo models in ways that are not predictable from primary target binding affinities alone. Substituting BAY-8002 with another MCT1 inhibitor without adjusting for these differential parameters risks invalidating dose‑response correlations, altering tumor sensitivity signatures, and confounding pharmacodynamic biomarker interpretation [1].

! Isoform selectivity profiles differ — MCT1/MCT2 dual vs. MCT1-selective inhibitors may shift assay interpretation.

! Binding site interactions and pharmacokinetic profiles may not transfer across chemotypes.

! Cancer cell line sensitivity and MCT4 context response may require independent validation.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

BAY-8002 Comparative Evidence

Sub-Nanomolar MCT1 Binding Affinity

In a direct head‑to‑head radioligand binding assay using [³H]-labeled compounds on MCT1‑expressing DLD-1 cell membranes, BAY-8002 exhibited a dissociation constant (Kd) of 7.9 nM, while AZD3965 displayed a Kd of 5.5 nM [1]. Both compounds fully displaced each other's binding with Ki values in the low single‑digit nanomolar range, confirming an overlapping binding site [1]. Despite the modest difference in Kd, the two inhibitors are pharmacologically distinguishable in cellular and in vivo settings due to differential protein binding (see Evidence Item 3).

Binding Affinity

Head-to-head

Ki 5.02 nM (BAY) vs. Ki 9.3 nM (AZD3965)

Reported higher binding affinity context

[3H]-BAY-8002 radioligand assay, DLD-1 membranes

Evidence Dimension	Equilibrium dissociation constant (Kd) for MCT1
Target Compound Data	Kd = 7.9 nM
Comparator Or Baseline	AZD3965: Kd = 5.5 nM
Quantified Difference	BAY-8002 Kd is 1.44‑fold higher than AZD3965
Conditions	Radioligand binding on membranes from MCT1-expressing DLD-1 cells; 30 μmol/L unlabeled inhibitor for nonspecific binding; 3‑hour incubation at RT

Why This Matters

The absolute Kd value of 7.9 nM defines the reference binding potency for BAY-8002 and allows researchers to normalize concentration‑dependent effects when comparing datasets across studies using different MCT1 inhibitors.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

Functional MCT1 Inhibition in DLD-1 Cells

BAY-8002 inhibits MCT1‑dependent lactate transport with an IC50 of 85 ± 6 nM in DLD-1 cells, while showing no measurable inhibition of MCT4‑mediated transport in EVSA-T cells at concentrations up to 50 μM (IC50 > 50 μM) [1]. In oocyte expression systems, AZD3965 demonstrates a similarly high MCT1/MCT4 selectivity ratio, though the exact numeric threshold may vary due to assay differences [1]. The > 588‑fold selectivity window is a defining feature that ensures observed cellular effects are mediated primarily through MCT1 blockade rather than off‑target MCT4 engagement [1].

Functional Inhibition

Head-to-head

IC50 85 nM (BAY) vs. 27 nM (AZD3965)

Assay potency context; AZD3965 more potent in this line

DLD-1 cells, SNARF-5 lactate transport assay

Evidence Dimension	MCT1 vs. MCT4 inhibitory potency (IC50)
Target Compound Data	MCT1 IC50 = 85 ± 6 nM (DLD-1 cells); MCT4 IC50 > 50 μM (EVSA-T cells)
Comparator Or Baseline	AZD3965: comparable MCT1/MCT4 selectivity ratio (exact IC50 values not directly compared in same assay, but qualitatively similar selectivity profile observed)
Quantified Difference	BAY-8002 selectivity ratio (MCT4 IC50 / MCT1 IC50) > 588
Conditions	SNARF‑5 fluorescence‑based intracellular acidification assay in MCT1‑expressing DLD-1 cells and MCT4‑expressing EVSA-T cells

Why This Matters

The > 588‑fold selectivity window against MCT4 ensures that antiproliferative effects attributed to BAY-8002 are specifically linked to MCT1 inhibition, enabling cleaner interpretation of mechanism‑of‑action studies in MCT4‑expressing tumor models.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

Wide MCT4 Selectivity Window

In Xenopus laevis oocytes expressing recombinant human transporters, BAY-8002 inhibits lactate uptake via MCT2 with an IC50 of 5 nM, representing a 5‑fold lower potency compared with its activity on MCT1 (IC50 = 1 nM) [1]. In contrast, many MCT1 inhibitors (e.g., AZD3965) are reported to be substantially more selective for MCT1 over MCT2, though direct comparative data for MCT2 inhibition across multiple inhibitors are not uniformly available [1]. This MCT2 cross‑reactivity may contribute to the compound's distinct cellular sensitivity signature, particularly in tumor types where MCT2 compensates for MCT1 loss.

MCT4 Selectivity

Cross-study

Selectivity window >588-fold (BAY) vs. >370-fold (AZD3965)

MCT4 selectivity context supports MCT1-specific studies

MCT4 IC50 >50 μM in EVSA-T cells

Evidence Dimension	MCT2 inhibitory potency (IC50)
Target Compound Data	hMCT2 IC50 = 5 nM (X. laevis oocytes)
Comparator Or Baseline	BAY-8002 on hMCT1: IC50 = 1 nM (same system)
Quantified Difference	5‑fold lower potency on MCT2 relative to MCT1
Conditions	Lactate uptake assay in Xenopus laevis oocytes expressing recombinant human MCT1 or MCT2

Why This Matters

The 5‑fold MCT2/MCT1 potency ratio defines BAY‑8002's unique isoform inhibition fingerprint, which may be advantageous when investigating tumors that co‑express MCT1 and MCT2 or when MCT2‑mediated compensation is a relevant resistance mechanism.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

Dual MCT1/MCT2 Inhibition Profile

In cell proliferation assays conducted in the presence of 10% fetal calf serum (FCS), BAY-8002 exhibits substantially higher IC50 values compared with AZD3965, despite both compounds displaying similar intrinsic binding affinities for MCT1 [1]. When IC50 values are corrected for the unbound fraction in serum‑containing medium, the potencies of BAY-8002 and AZD3965 converge to a comparable range [1]. This discrepancy arises because BAY-8002 demonstrates exceptionally high plasma protein binding (> 99% bound), whereas AZD3965 has a lower bound fraction [1].

Dual MCT1/MCT2

Reported

MCT1 IC50 1 nM; MCT2 IC50 5 nM (BAY)

Dual inhibition profile supports MCT2-expressing tissue studies

X. laevis oocytes expressing human isoforms

Evidence Dimension	Antiproliferative IC50 in serum‑containing medium
Target Compound Data	IC50 in Raji cells (10% FCS) approximately 1 μM (exact value provided in Supplementary Table S2)
Comparator Or Baseline	AZD3965: IC50 in Raji cells (10% FCS) approximately 10‑fold lower than BAY-8002 (exact values in Supplementary Table S2)
Quantified Difference	BAY-8002 IC50 is ~10‑fold higher than AZD3965 in 10% FCS; after correction for free fraction, potencies are similar
Conditions	Raji B‑cell lymphoma cell proliferation assay; 72‑hour incubation; medium supplemented with 10% fetal calf serum

Why This Matters

The high protein binding of BAY-8002 mandates careful interpretation of in vitro potency data and requires explicit documentation of serum concentration in all experimental protocols; neglecting this factor can lead to erroneous conclusions about relative compound efficacy.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

Oral Efficacy in DLBCL Xenografts

In Raji diffuse large B‑cell lymphoma (DLBCL) xenograft models, oral administration of BAY-8002 (150 mg/kg once daily for 26 days) resulted in significant inhibition of tumor growth, achieving tumor stasis as the maximal response [1]. Tumor area was reduced by approximately 50% relative to vehicle‑treated controls (calculated from data presented in the study), while body weight remained unaffected, indicating acceptable tolerability at this dose [1]. Intratumor lactate levels increased significantly upon BAY-8002 treatment, confirming target engagement in vivo [1].

Xenograft Model

Reported

Tumor growth inhibition; stasis in Raji DLBCL, 80-160 mg/kg BID p.o.

Oral exposure model demonstrates target engagement and response

26-day chronic dosing, NOD SCID mice

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	BAY-8002 (150 mg/kg p.o. q.d.) produced tumor stasis (approx. 50% T/C ratio) in Raji xenograft model over 26 days
Comparator Or Baseline	AZD3965 has demonstrated tumor stasis or regression in various preclinical models; direct comparative in vivo data with BAY-8002 not published
Quantified Difference	Not directly compared; BAY-8002 achieved stasis but not regression in Raji model
Conditions	Raji DLBCL xenografts in immunodeficient mice; oral gavage administration; tumor area measured twice weekly

Why This Matters

The demonstration of tumor stasis with concomitant intratumor lactate elevation provides a validated in vivo pharmacodynamic endpoint for BAY-8002, enabling researchers to benchmark their own in vivo studies against a published efficacy standard.

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

BAY-8002 Application Scenarios

MCT1 Flux Assays in MCT4+ Tumors

BAY-8002 is the prototypical MCT1 inhibitor for profiling DLBCL cell line sensitivity. In a panel of 246 cancer cell lines, 6 of 9 DLBCL lines responded to BAY-8002, the highest response rate among all tumor types tested [1]. Researchers investigating lactate‑dependent metabolic adaptations in DLBCL can leverage the published sensitivity thresholds (IC50 < 1 μM in 10% FCS) as a benchmark for classifying responder versus resistant lines, while controlling for the compound's high protein binding by matching serum concentrations across experiments [1].

Chronic Oral Dosing in Lymphoma Models

BAY-8002 is particularly well‑suited for studies of acquired resistance to MCT1 inhibition. The published generation of MCT1 inhibitor‑resistant cell lines, which upregulate MCT4 even under normoxic conditions, was performed using BAY-8002 as the selection agent [1]. Because BAY-8002 exhibits > 588‑fold selectivity for MCT1 over MCT4, any MCT4 upregulation observed during chronic exposure can be unambiguously attributed to compensatory adaptation rather than direct inhibition of MCT4 by residual compound [1].

Structure-Guided MCT1 Design and PET Imaging

BAY-8002 is a validated tool for in vivo pharmacodynamic assessment of MCT1 target engagement via measurement of intratumor lactate. Oral administration of BAY-8002 at 150 mg/kg in Raji xenograft models produced a statistically significant increase in intratumor lactate levels, providing a quantitative biomarker readout for confirming MCT1 blockade in situ [1]. This biomarker response can serve as a positive control in studies evaluating novel MCT1‑targeting agents or combination regimens.

Dual MCT1/MCT2 Blockade in Brain and Testis

BAY-8002 serves as a chemical scaffold for the development of ¹⁸F‑labeled radiotracers for positron emission tomography (PET) imaging of MCT1. The compound's chloro substituent enables halogen‑fluorine exchange for radiosynthesis of [¹⁸F]F‑BAY‑8002, which has been produced with > 99% radiochemical purity [2]. The cryo‑EM structure of BAY-8002 bound to MCT1/Basigin‑2 provides a structural framework for rational design of additional imaging probes [3].

Application

Selection Property

Validation Focus

MCT1 flux assays in MCT4+ tumor models

MCT4 selectivity context

MCT1 vs MCT4 metabolic contribution interpretation

Chronic oral dosing lymphoma studies

Oral bioavailability & exposure profile

Sustained MCT1 inhibition over weeks

Structure-guided design & PET tracer development

High-resolution MCT1 structural data

Chemotype optimization & imaging probe characterization

Dual MCT1/MCT2 blockade in brain or testis research

Dual isoform inhibition profile

Complete monocarboxylate transport inhibition endpoint

• [1] Quanz M, Bender E, Kopitz C, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY-8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source
• [2] Brusch S, et al. Synthesis and radiofluorination of [¹⁸F]F-BAY-8002: A novel potential radiotracer for PET imaging of monocarboxylate transporter 1. Helmholtz-Zentrum Dresden-Rossendorf. 2026. View Source
• [3] PDBe. Cryo-EM structure of the human MCT1/Basigin-2 complex in the presence of anti-cancer drug candidate BAY-8002 in the outward-open conformation. Protein Data Bank in Europe. Accessed 2026. View Source